3-(4-chlorophenyl)-2-((2-morpholino-2-oxoethyl)thio)-3H-pyrimido[5,4-b]indol-4(5H)-one

• IUPAC Name: 3-(4-chlorophenyl)-2-(2-morpholin-4-yl-2-oxoethyl)sulfanyl-5H-pyrimido[5,4-b]indol-4-one
• InChI: InChI=1S/C22H19ClN4O3S/c23-14-5-7-15(8-6-14)27-21(29)20-19(16-3-1-2-4-17(16)24-20)25-22(27)31-13-18(28)26-9-11-30-12-10-26/h1-8,24H,9-13H2
• InChI Key: JTUQZRMKDDQMRF-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C(=O)CSC2=NC3=C(C(=O)N2C4=CC=C(C=C4)Cl)NC5=CC=CC=C53
• Molecular Formula: C22H19ClN4O3S
• Molecular Weight: 454.9 g/mol
• CAS No.: 536714-34-8

Description

3-(4-chlorophenyl)-2-((2-morpholino-2-oxoethyl)thio)-3H-pyrimido[5,4-b]indol-4(5H)-one is a potent and selective small-molecule inhibitor identified for its activity against the IKK-β subunit of the IκB kinase (IKK) complex. This complex is a central regulator of the NF-κB signaling pathway, a critical mediator of inflammatory responses, cell survival, and proliferation. By specifically inhibiting IKK-β, this compound effectively blocks the phosphorylation and subsequent degradation of IκB, thereby preventing the translocation of NF-κB to the nucleus and the expression of its target genes. Its research value is particularly significant in the fields of oncology and immunology, where it is used as a pharmacological tool to investigate the role of NF-κB-driven mechanisms in cancer cell survival, chemoresistance , and inflammation. The compound's pyrimidoindolone scaffold, functionalized with chlorophenyl and morpholino groups, provides a valuable structural template for the design and development of novel anti-inflammatory and anti-cancer agents . Researchers utilize this inhibitor to dissect pathway dynamics and validate IKK-β as a therapeutic target in various disease models.

Biological Activity

The compound 3-(4-chlorophenyl)-2-((2-morpholino-2-oxoethyl)thio)-3H-pyrimido[5,4-b]indol-4(5H)-one is a heterocyclic organic compound that has garnered attention in medicinal chemistry due to its diverse biological activities. This article discusses its biological activity, including mechanisms of action, therapeutic potential, and relevant case studies.

Chemical Structure and Properties

The molecular formula of the compound is $C_{21}H_{20}ClN_{3}O_{3}S$ with a molecular weight of approximately 462 g/mol. The structural components include:

• Chlorophenyl group : Known for its role in enhancing biological activity.
• Morpholino-thioethyl side chain : Contributes to the compound's solubility and reactivity.

Property	Value
Molecular Formula	C21H20ClN3O3S
Molecular Weight	462 g/mol
Purity	Typically >95%

The biological activity of this compound is primarily attributed to its ability to interact with specific biological targets such as enzymes and receptors. The presence of the morpholino group enhances its interaction with biological systems, potentially leading to:

• Antibacterial activity : Effective against various bacterial strains.
• Anticancer properties : Inhibits cancer cell proliferation through apoptosis induction.

Biological Activity

Research indicates that the compound exhibits several biological activities:

• Antibacterial Activity :
  • The compound has shown moderate to strong inhibitory effects against Salmonella typhi and Bacillus subtilis. In vitro studies have demonstrated IC50 values ranging from 1.13 µM to 6.28 µM against different bacterial strains .
• Anticancer Activity :
  • Preliminary studies suggest that the compound can inhibit tumor growth in various cancer cell lines. It operates through mechanisms involving cell cycle arrest and apoptosis .
• Enzyme Inhibition :
  • The compound has been evaluated for its inhibitory effects on acetylcholinesterase (AChE) and urease, showing promising results as a potential therapeutic agent for conditions like Alzheimer's disease and urinary tract infections .

Case Studies

• Study on Antibacterial Efficacy :
  • A study evaluated the antibacterial properties of synthesized derivatives of similar compounds, revealing that modifications in the structure significantly influenced their potency against bacterial strains .
• Anticancer Research :
  • Another research effort focused on the anticancer effects of pyrimidine derivatives, which highlighted the importance of substituents like chlorophenyl in enhancing cytotoxicity against cancer cells .

Scientific Research Applications

Synthesis and Structural Characteristics

The synthesis of this compound typically involves multi-step organic reactions that may include cyclization and substitution steps. The presence of the 4-chlorophenyl and morpholino groups is critical for enhancing both the biological activity and solubility of the compound. The molecular formula is C24H20ClN3O3S2, with a molecular weight of 498.01 g/mol.

Cytotoxicity Studies

Research indicates that derivatives of pyrimido[5,4-b]indoles exhibit significant cytotoxic effects against various human cancer cell lines. For instance, studies have shown that compounds with similar structures can inhibit the proliferation of cells such as:

Compound	Cell Line	IC50 (μM)	Remarks
1	MCF-7	0.94	Strong anti-proliferative effect
2	A549	1.31	Effective against lung cancer cells
3	HepG2	Not reported	Better inhibitory activity than controls

These compounds often exert their effects by inhibiting key enzymes or pathways associated with tumor growth, such as vascular endothelial growth factor (VEGF) and platelet-derived growth factor (PDGF) receptors, which are vital in angiogenesis and tumor proliferation.

In Vitro Studies on MCF-7 Cells

A study evaluating the effects of a similar compound on MCF-7 cells demonstrated significant inhibition of cell proliferation with an IC50 value lower than many standard chemotherapeutics. This suggests potential for use as an anti-cancer agent.

In Vivo Studies

Another investigation focused on the in vivo effects of pyrimido[5,4-b]indole derivatives showed promising results in reducing tumor size in xenograft models. The compounds were administered at varying doses, revealing a dose-dependent response in tumor growth inhibition.

Chemical Reactions Analysis

Nucleophilic Substitution at the Thioether Group

The thioether (-S-) adjacent to the morpholino-2-oxoethyl group undergoes nucleophilic displacement under alkaline conditions. For example:

Reaction Type	Reagents/Conditions	Product	Reference
Thiol exchange	Primary amines (e.g., hydrazine)	Replacement of morpholino-2-oxoethyl with amine-derived substituents
Alkylation	Alkyl halides (R-X) in DMF/NaH	Formation of sulfonium intermediates

This reactivity mirrors observations in structurally analogous pyrimido[5,4-b]indoles, where sulfur sites facilitate nucleophilic attacks due to electron-deficient environments .

Cyclization Reactions

The fused pyrimidine-indole system participates in intramolecular cyclization under acidic or thermal conditions:

Cyclization Trigger	Conditions	Product	Biological Relevance
Dehydration	Conc. H₂SO₄, 80°C	Formation of tetracyclic quinazolinones	Enhanced kinase inhibition
Oxidative coupling	Cu(OAc)₂, O₂, DMSO	Dimerization via C-C bond formation	Increased DNA intercalation

These transformations align with methodologies reported for pyrimidoindole derivatives in anticancer agent development.

Electrophilic Aromatic Substitution

The indole moiety undergoes regioselective electrophilic substitutions:

Reaction	Reagents	Position Modified	Yield (%)	Reference
Nitration	HNO₃/H₂SO₄, 0°C	C5 of indole	72
Halogenation	NBS, CCl₄, light	C6 of indole	68
Friedel-Crafts alkylation	tert-Butyl chloride, AlCl₃	C7 of indole	55

Positional selectivity correlates with electron density distribution in the fused ring system .

Functional Group Interconversions

Key transformations include:

Morpholinoamide modifications

• Hydrolysis : 6M HCl reflux converts the morpholinoamide to carboxylic acid (92% conversion)

• Reduction : LiAlH₄ reduces the amide to amine (→NHCH₂CH₂-morpholine) with 85% efficiency

Pyrimidine ring reactions

• Oxidation : H₂O₂/CH₃COOH oxidizes C2-S to sulfoxide (→S=O)

• Condensation : Knoevenagel reaction with aldehydes at C4 position

Metal-Mediated Cross-Coupling

Palladium catalysis enables structural diversification:

Reaction	Catalytic System	Coupling Partner	Application
Suzuki-Miyaura	Pd(PPh₃)₄, K₂CO₃, DME	Arylboronic acids	Biaryl library synthesis
Buchwald-Hartwig	Pd₂(dba)₃/Xantphos, Cs₂CO₃	Secondary amines	Solubility optimization

These methods facilitate rapid SAR exploration while maintaining the core pharmacophore .

Reaction Optimization Parameters

Critical factors influencing reaction outcomes:

Parameter	Optimal Range	Impact on Yield
Temperature	60-80°C (thermal reactions)	±15% yield variation
Solvent polarity	ε > 20 (DMF/DMSO preferred)	Governs nucleophilicity
pH	8-10 (aqueous media)	Controls deprotonation kinetics
Catalyst loading	5-10 mol% Pd for cross-couplings	Balances cost vs. efficiency

Data extrapolated from pyrimidoindole reaction protocols .

Comparison with Similar Compounds

Quinazolinone Derivatives

Compounds such as 3-cyclopropyl-2-((2-morpholino-2-oxoethyl)thio)quinazolin-4(3H)-one (5g) and 2-((2-morpholino-2-oxoethyl)thio)-3-phenylquinazolin-4(3H)-one (5h) () share the thioether-morpholino motif but differ in their core heterocycle (quinazolinone vs. pyrimidoindole).

• Synthetic Efficiency: Yields for quinazolinone analogs (49% for 5g, 32% for 5h) suggest synthetic challenges in introducing bulky substituents .

Substituent Modifications

Thioether-Linked Groups

• Morpholino vs. Piperidine/Pyrrolidine: 3-Methyl-2-((2-oxo-2-piperidin-1-ylethyl)thio)-3H-pyrimido[5,4-b]indol-4(5H)-one () replaces morpholine with piperidine. 3-(4-Ethoxyphenyl)-2-((2-oxo-2-pyrrolidin-1-ylethyl)thio)-3H-pyrimido[5,4-b]indol-4(5H)-one () uses pyrrolidine, which has a smaller ring size, possibly increasing steric hindrance at the target site .
• Phenacylsulfanyl Group: 3-(4-Chlorophenyl)-2-phenacylsulfanyl-5H-pyrimido[5,4-b]indol-4-one () lacks the morpholino group, resulting in higher lipophilicity (XLogP3 = 5.9 vs. ~4–5 for morpholino analogs), which may reduce aqueous solubility but improve membrane permeability .

Aryl Substituents

• 4-Chlorophenyl vs. Analogs with 3-phenyl () or 4-methoxyphenyl () substituents exhibit varied electronic profiles, affecting binding kinetics and metabolic stability .

Table 1. Key Properties of Selected Analogs

Compound Name	Core Structure	Substituents (R1, R2)	Molecular Weight (g/mol)	XLogP3	Synthetic Yield (%)
Target Compound	Pyrimidoindole	R1: 4-ClPh, R2: Morpholinoethyl	~470 (estimated)	~4.5	Not reported
3-Cyclopropyl-2-((2-morpholino-2-oxoethyl)thio)quinazolin-4(3H)-one (5g)	Quinazolinone	R1: Cyclopropyl, R2: Morpholino	~405	~3.2	49
3-(4-Chlorophenyl)-2-phenacylsulfanyl-pyrimidoindol-4-one	Pyrimidoindole	R1: 4-ClPh, R2: Phenacyl	445.9	5.9	Not reported
N-Isopentyl-2-((4-oxo-3-phenyl-pyrimidoindol-2-yl)thio)acetamide	Pyrimidoindole	R1: Ph, R2: Isopentylamide	~450	~4.8	60–80

Q & A

Basic Research Questions

Q. What synthetic strategies are recommended for the preparation of 3-(4-chlorophenyl)-2-((2-morpholino-2-oxoethyl)thio)-3H-pyrimido[5,4-b]indol-4(5H)-one, and how can reaction intermediates be stabilized?

• Methodology :

• Utilize multi-step synthesis involving condensation of 4-chlorophenyl-substituted precursors with morpholino-2-oxoethylthio intermediates under inert atmospheres (e.g., nitrogen) to prevent oxidation. Catalytic agents like p-toluenesulfonic acid (p-TsOH) can enhance cyclization efficiency, as demonstrated in analogous pyrimidinone syntheses .
• Stabilize intermediates via low-temperature isolation (−20°C) and use of anhydrous solvents (e.g., tetrahydrofuran) to minimize hydrolysis of the thioether bond .
  • Key Parameters :

Step	Reactants	Catalyst	Temperature	Yield (%)
Cyclization	4-chlorophenyl indole derivative	p-TsOH	80°C	62–68
Thioether formation	Morpholino-2-oxoethyl chloride	K₂CO₃	RT	75–82

Q. How should researchers validate the structural configuration of this compound using crystallographic and spectroscopic techniques?

• Methodology :

• Perform single-crystal X-ray diffraction (SCXRD) to resolve bond angles and confirm the pyrimidoindole core. Anisotropic refinement (R factor < 0.06) is critical for distinguishing sulfur and oxygen positions in the morpholino group .
• Supplement with ¹H/¹³C NMR in deuterated dimethyl sulfoxide (DMSO-d₆) to detect deshielded protons near the chlorophenyl and morpholino moieties .
  • Data Interpretation :
• Compare experimental SCXRD data (e.g., mean C–C bond length = 0.005 Å) with density functional theory (DFT) calculations to identify discrepancies in dihedral angles .

Advanced Research Questions

Q. How can researchers resolve contradictions in reported biological activity data, such as conflicting IC₅₀ values across cell lines?

• Methodology :

• Conduct dose-response assays under standardized conditions (e.g., 72-hour exposure, serum-free media) to minimize variability. Use orthogonal assays (e.g., ATP-based viability vs. caspase-3 activation) to confirm apoptosis-specific effects .
• Analyze pharmacokinetic parameters (e.g., plasma protein binding, metabolic stability) to identify off-target interactions that may skew potency .
  • Case Study :
• In pyrimidoindole analogs, IC₅₀ discrepancies of >10 µM in leukemia vs. solid tumor models were attributed to differential expression of ABC transporters .

Q. What computational approaches are effective for predicting the environmental fate and biodegradation pathways of this compound?

• Methodology :

• Apply quantitative structure-activity relationship (QSAR) models to estimate partition coefficients (log P = 3.2) and biodegradability (BIOWIN score). Prioritize hydrolytic degradation at the morpholino carbonyl group under alkaline conditions (pH > 9) .
• Use molecular dynamics simulations to assess adsorption onto soil organic matter, which may retard microbial breakdown .
  • Experimental Design :
• Long-term mesocosm studies (6–12 months) with spiked soil/water systems to monitor metabolite formation via LC-HRMS .

Q. How can researchers optimize the compound’s selectivity for kinase targets while minimizing off-target effects?

• Methodology :

• Employ structure-activity relationship (SAR) studies by modifying the morpholino side chain. For example, replacing the morpholino oxygen with sulfur increases selectivity for PI3Kδ over PI3Kγ by 15-fold .
• Use cryo-EM or AlphaFold2-predicted kinase structures to guide docking studies, focusing on hydrophobic pockets near the ATP-binding site .
  • Key Findings :
• Substitutions at the pyrimidoindole C2 position (e.g., thiomorpholine instead of morpholine) reduced hERG channel binding by 40% .